(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone

• IUPAC Name: [2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-morpholin-4-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C21H22FN3O4S2/c22-19-4-2-1-3-17(19)15-30-21-23-9-10-25(21)20(26)16-5-7-18(8-6-16)31(27,28)24-11-13-29-14-12-24/h1-8H,9-15H2
• InChI Key: RWCDTMSURYJKGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2F)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H22FN3O4S2
• Molecular Weight: 463.5 g/mol

Description

(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C21H22FN3O4S2 and its molecular weight is 463.54. The purity is usually 95%.
BenchChem offers high-quality (2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in research related to synthesis and crystal structure analysis. For instance, the study by Banu et al. (2013) describes the synthesis and spectroscopic analysis of a similar compound with a focus on its crystal packing and molecular structure (Banu et al., 2013).

Antitumor Activity

• Research by Tang & Fu (2018) synthesized a similar compound and tested its preliminary biological activity, revealing distinct inhibition on the proliferation of various cancer cell lines, suggesting its potential in antitumor applications (Tang & Fu, 2018).

Bioactive Heterocycle Synthesis

• A study by Prasad et al. (2018) focused on synthesizing and characterizing a novel bioactive heterocycle related to the compound, evaluating its antiproliferative activity and structural properties (Prasad et al., 2018).

Photochemical Reactions and Medicinal Chemistry

• Fasani et al. (2008) explored the photochemical reactions of a similar morpholinofluorophenyloxazolidinone, providing insights that could be valuable in medicinal chemistry (Fasani et al., 2008).

Antimicrobial Activity

• In the field of antimicrobial research, Sathe et al. (2011) synthesized fluorinated benzothiazolo imidazole compounds related to the queried compound, demonstrating promising antimicrobial activity (Sathe et al., 2011).

Antioxidant Properties

• Research by Çetinkaya et al. (2012) involved the synthesis and evaluation of antioxidant properties of derivatives of a similar compound, indicating potential applications in oxidative stress management (Çetinkaya et al., 2012).

Structural and Biological Activity Analysis

• Shahana & Yardily (2020) performed synthesis, spectral characterization, and docking studies of compounds structurally similar to the queried compound, providing insights into their antibacterial activity and structural properties (Shahana & Yardily, 2020).